Cas no 2248299-94-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate
• CAS No: 2248299-94-5
• MF: C₂₂H₁₂N₂O₄S
• MW: 400.406683921814
• CID: 6406789
• PubChem ID: 165730657
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248299-94-5
• EN300-6523275
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate

• Inchi： 1S/C22H12N2O4S/c23-13-14-7-1-5-11-18(14)29-19-12-6-4-10-17(19)22(27)28-24-20(25)15-8-2-3-9-16(15)21(24)26/h1-12H
• InChI Key： DZXUIJZHEFORJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)C1=CC=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 400.05177804g/mol
• Monoisotopic Mass: 400.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate (CAS No. 2248299-94-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzoate ester group with a sulfanylphenyl substituent. The isoindole moiety further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of benzoate esters in drug delivery systems due to their ability to improve bioavailability and stability. The sulfanylphenyl group in this compound adds electron-donating properties, which can influence the molecule's reactivity and solubility. This makes it a promising candidate for applications in medicinal chemistry, particularly in the development of anti-inflammatory and anti-cancer agents.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring the compound's suitability for advanced biological assays. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

In terms of pharmacological activity, this compound has shown remarkable inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, studies conducted in 2023 demonstrated its potential as a beta-secretase inhibitor, which could be pivotal in the treatment of Alzheimer's disease. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting chronic inflammatory conditions.

The structural integrity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-cyanophenyl)sulfanyl]benzoate is further enhanced by its rigid isoindole core. This feature not only contributes to its stability but also facilitates interactions with biological targets such as receptors and enzymes. Computational modeling studies have revealed that the molecule exhibits favorable pharmacokinetic properties, including good absorption and low toxicity profiles.

From an environmental perspective, the compound's biodegradability and eco-toxicological impact have been assessed under stringent conditions. Results indicate that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are particularly relevant for industries seeking sustainable chemical solutions without compromising safety standards.

Looking ahead, the integration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyanophenylsulfanyl)benzoate into advanced drug delivery systems holds immense promise. Its compatibility with lipid-based nanoparticles and polymeric matrices has been validated through recent experiments. Such innovations could revolutionize the way therapeutic agents are administered, offering enhanced efficacy and reduced side effects.

In conclusion, 1,3-dioxo-2,3-dihydro -1H -isoindol - ² - yl ² - [(² - cyanophenyl ) sulfanyl ] benzoate (CAS No. ²²⁴⁸²⁹⁹ -94 -5) stands at the forefront of modern chemical research due to its versatile structure and diverse applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of pharmacology and materials science.